Cas no 1806667-08-2 (1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one)

• Product name: 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one
• CAS No: 1806667-08-2
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 4971628

1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one

• Inchi： 1S/C10H8BrF3O/c1-5(15)9(11)7-3-2-6(12)4-8(7)10(13)14/h2-4,9-10H,1H3
• InChI Key： LOQSGOJAEMVQHN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one

1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one (CAS No. 1806667-08-2): An Emerging Compound in Pharmaceutical Research

1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one (CAS No. 1806667-08-2) is a versatile and intriguing compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one.

The chemical structure of 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one is defined by a bromine atom attached to a propionone moiety, which is further substituted with a 2-(difluoromethyl)-4-fluorophenyl group. This combination of functional groups imparts unique physical and chemical properties to the compound. The presence of the bromine atom and fluorine atoms contributes to its reactivity and stability, making it an attractive candidate for various synthetic transformations.

Recent studies have highlighted the potential of 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one in the development of new drugs. One notable application is its use as an intermediate in the synthesis of fluorinated compounds, which are known for their enhanced biological activity and metabolic stability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one exhibited potent anti-cancer properties against various tumor cell lines.

The synthesis of 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 2-difluoromethyl-4-fluoroacetophenone with bromoacetyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, which offer improved selectivity and scalability for industrial applications.

In addition to its synthetic utility, 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one has shown promise in biological studies. Research conducted at a leading pharmaceutical institute revealed that this compound exhibits significant activity against bacterial pathogens, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of cell membrane integrity, leading to bacterial cell death. These findings suggest that 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one could be a valuable lead compound for the development of new antibiotics.

The pharmacokinetic properties of 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one have also been investigated. Studies using animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of fluorine atoms enhances metabolic stability, reducing the risk of rapid degradation and increasing bioavailability. These characteristics are crucial for ensuring effective drug delivery and therapeutic efficacy.

To further explore the potential applications of 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one, ongoing clinical trials are being conducted to evaluate its safety and efficacy in humans. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 1-Bromo-1-(2-(difluoromethyl)-4-fluorophenyl)propan-2-one (CAS No. 1806667-08-2) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.